Cas no 127350-47-4 (4H-Pyran-3-carboxamide,4-oxo-)

• Product Name: 4H-Pyran-3-carboxamide,4-oxo-
• CAS No: 127350-47-4
• MF: C₆H₅NO₃
• MW: 139.108801603317
• CID: 103175
• PubChem ID: 19836424
• Update Time: 2025-04-18

4H-Pyran-3-carboxamide,4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-3-carboxamide,4-oxo-
• 4H-Pyran-3-carboxamide,4-oxo-(9CI)
• A906771
• 4-oxopyran-3-carboxamide
• SCHEMBL82641
• 127350-47-4
• 4-Oxo-4H-pyran-3-carboxamide

• Inchi： 1S/C6H5NO3/c7-6(9)4-3-10-2-1-5(4)8/h1-3H,(H2,7,9)
• InChI Key： SCQSSDXFNYUJPN-UHFFFAOYSA-N
• SMILES： O1C=CC(C(C(N)=O)=C1)=O

Computed Properties

• Exact Mass: 139.02695
• Monoisotopic Mass: 139.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.4A^2

Experimental Properties

• PSA: 69.39

4H-Pyran-3-carboxamide,4-oxo- Security Information

• Storage Condition：(BD521460)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives